Cas no 104932-60-7 (b-D-Glucopyranoside, phenyl,6-(hydrogen propanedioate) (9CI))

b-D-Glucopyranoside, phenyl,6-(hydrogen propanedioate) (9CI) structure
104932-60-7 structure
Product Name:b-D-Glucopyranoside, phenyl,6-(hydrogen propanedioate) (9CI)
CAS No:104932-60-7
MF:C15H18O9
MW:342.298025608063
CID:151640
PubChem ID:128708
Update Time:2025-04-19

b-D-Glucopyranoside, phenyl,6-(hydrogen propanedioate) (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, phenyl,6-(hydrogen propanedioate) (9CI)
    • 3-oxo-3-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-phenoxyoxan-2-yl]methoxy]propanoic acid
    • 4-phenyl-6-O-malonylglucoside
    • 4-Phenyl-6-O-malonyl-beta-D-glucopyranoside
    • beta-D-Glucopyranoside, phenyl, 6-(hydrogen propanedioate)
    • phenyl 6-O-(carboxyacetyl)-beta-D-glucopyranoside
    • DTXSID10146842
    • 104932-60-7
    • Inchi: 1S/C15H18O9/c16-10(17)6-11(18)22-7-9-12(19)13(20)14(21)15(24-9)23-8-4-2-1-3-5-8/h1-5,9,12-15,19-21H,6-7H2,(H,16,17)/t9-,12-,13+,14-,15-/m1/s1
    • InChI Key: WROCAMQDRXZFKS-SWMGHYKJSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(CC(=O)O)=O)O)O)O)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 342.09504
  • Monoisotopic Mass: 342.095082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 143

Experimental Properties

  • Density: 1.51
  • Boiling Point: 605.2°Cat760mmHg
  • Flash Point: 224.8°C
  • Refractive Index: 1.601
  • PSA: 142.75
  • LogP: -1.10910
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd